1-phenyloctahydropyrrolo[1,2-a]pyrazine di(2-butenedioate)

• IUPAC Name: (Z)-but-2-enedioic acid;1-phenyl-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C13H18N2.2C4H4O4/c1-2-5-11(6-3-1)13-12-7-4-9-15(12)10-8-14-13;2*5-3(6)1-2-4(7)8/h1-3,5-6,12-14H,4,7-10H2;2*1-2H,(H,5,6)(H,7,8)/b;2*2-1-
• InChI Key: QPGMJMXAQGRAIA-SPIKMXEPSA-N
• Canonical SMILES: C1CC2C(NCCN2C1)C3=CC=CC=C3.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O
• Isomeric SMILES: C1CN2C(C1)C(NCC2)C3=CC=CC=C3.C(=C\C(=O)O)\C(=O)O.C(=C\C(=O)O)\C(=O)O
• Molecular Formula: C21H26N2O8
• Molecular Weight: 434.4 g/mol

Description

1-Phenyloctahydropyrrolo[1,2-a]pyrazine di(2-butenedioate) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-Phenyloctahydropyrrolo[1,2-a]pyrazine di(2-butenedioate) is not fully understood. However, studies have shown that it can interact with specific receptors in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
1-Phenyloctahydropyrrolo[1,2-a]pyrazine di(2-butenedioate) has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective properties. It has also been shown to inhibit the growth of cancer cells and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 1-Phenyloctahydropyrrolo[1,2-a]pyrazine di(2-butenedioate) in lab experiments include its high yield synthesis method and its potential applications in various fields. However, its limitations include its limited solubility in water and its potential toxicity.

Future Directions

For the study of 1-Phenyloctahydropyrrolo[1,2-a]pyrazine di(2-butenedioate) include further investigations into its mechanism of action, its potential applications in drug discovery, and the development of more efficient synthesis methods. Additionally, studies on its toxicity and potential side effects will be necessary for its safe use in humans.
Conclusion:
In conclusion, 1-Phenyloctahydropyrrolo[1,2-a]pyrazine di(2-butenedioate) is a promising compound with potential applications in various fields. Its synthesis method has been optimized for high yields, and its scientific research application has shown promising results in medicinal chemistry, materials science, and organic synthesis. Further studies on its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions will be necessary for its safe and effective use in various applications.

Synthesis Methods

The synthesis of 1-Phenyloctahydropyrrolo[1,2-a]pyrazine di(2-butenedioate) involves the reaction of 1,2,3,6-tetrahydropyridine-4,5-dicarboxylic acid diethyl ester with phenylhydrazine in the presence of a catalyst. This method has been optimized to achieve high yields of the compound.

Scientific Research Applications

1-Phenyloctahydropyrrolo[1,2-a]pyrazine di(2-butenedioate) has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of various diseases, including cancer and neurological disorders.